Cas no 123-32-0 (2,5-Dimethylpyrazine)

2,5-Dimethylpyrazine structure

2,5-Dimethylpyrazine structure

Product Name:2,5-Dimethylpyrazine

CAS No:123-32-0

Molecular Formula:C₆H₈N₂

Molecular Weight:108.14112

MDL:MFCD00006147

CID:36077

PubChem ID:31252

2,5-Dimethylpyrazine Properties

Names and Identifiers

- 2,5-Dimethylpyrazine
- Ketine
- 2,5-Dimethylpyrazine (contains 2,6-isomer)
- 2,5-Dimethylpyrazine, Flavour grade
- 2.5-Dimethyl Pyrazine
- 2,4-DIMETHOXYTOLUENE
- 2,5-Dimethyl
- 2,5-DiMethyl-1,4-diazine
- 2,5-Dimethylpiazine
- 2,5-Dimethylprazin
- 2,5-dimethyl-pyrazin
- 5-diMethyl pyrazine
- FEMA 3272
- FEMA NUMBER 3272
- GLYCOLINE
- 2,5-Dimethyl pyrazine
- 2,5-DIMETHYLPYRAZINE
- 2,5-Dimethylpyrazine,99%
- 2,5-Dimethyl-1,4-diazine
- KETINE
- +Expand
- MDL： MFCD00006147
- InChIKey： LCZUOKDVTBMCMX-UHFFFAOYSA-N
- Inchi： 1S/C6H8N2/c1-5-3-8-6(2)4-7-5/h3-4H,1-2H3
- SMILES： CC1=CN=C(C)C=N1
- BRN： 107052

Computed Properties

Exact Mass: 108.06900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Heavy Atom Count: 8
Complexity: 62.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 1.09340
PSA: 25.78000
Refractive Index: n20/D 1.502(lit.)
Boiling Point: 155 °C(lit.)
Melting Point: 15°C
Flash Point: Fahrenheit: 147.2 ° f
Celsius: 64 ° c
FEMA: 3272
Color/Form: Colorless to yellowish liquid
PH: 7 (H2O)
Solubility: Soluble in water, ethanol and diethyl ether. Can volatilize with water vapor
Sensitiveness: Hygroscopic
Density: 0.99 g/mL at 25 °C(lit.)

2,5-Dimethylpyrazine Security Information

Symbol: GHS07
RTECS：UQ2800000
WGK Germany：3
Safety Term：S26-S36
Safety Instruction： S26-S36
Risk Phrases：R22
Dangerous goods sign： Xn
Hazardous Material transportation number：NA 1993 / PGIII
Hazard Statement： H302,H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Inert atmosphere,Room Temperature
Risk Phrases： 22-36/37/38
Signal Word：Warning
TSCA：Yes

2,5-Dimethylpyrazine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-Dimethylpyrazine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AA25587-5g	2,5-Dimethylpyrazine	123-32-0	97%	5g	$4.00	2024-04-20
abcr	AB402782-25 g	2,5-Dimethylpyrazine, 95%; .	123-32-0	95%	25 g	€80.40	2023-07-19
Alichem	A099001314-1000g	2,5-Dimethylpyrazine	123-32-0	97%	1000g	$285.60	2023-09-03
Ambeed	A129340-5g	2,5-Dimethylpyrazine	123-32-0	97%	5g	$5.0	2024-06-02
Apollo Scientific	OR6021-100g	2,5-Dimethylpyrazine	123-32-0	98+%	100g	£80.00	2023-09-02
Enamine	EN300-20206-0.05g	2,5-dimethylpyrazine	123-32-0	95%	0.05g	$19.0	2023-09-16
Life Chemicals	F0001-0364-0.25g	2,5-dimethylpyrazine	123-32-0	95%+	0.25g	$18.0	2023-09-07
Oakwood	002729-1g	2,5-Dimethylpyrazine	123-32-0	98%	1g	$9.00	2024-07-19
S e l l e c k ZHONG GUO	S3108-100mg	2,5-Dimethylpyrazine	123-32-0	99%	100mg	¥794.43	2023-09-16
TRC	D478970-5g	2,5-Dimethylpyrazine	123-32-0		5g	$ 52.00	2023-09-07

2,5-Dimethylpyrazine Synthesis

Synthetic Circuit 1

151-56-4

151-56-4

123-32-0

123-32-0

1798313-55-9

1798313-55-9

84468-52-0

84468-52-0

75011-91-5

75011-91-5

69687-77-0

69687-77-0

49813-61-8

49813-61-8

25155-35-5

25155-35-5

21202-52-8

21202-52-8

18138-03-9

18138-03-9

15986-80-8

15986-80-8

15707-23-0

15707-23-0

14667-55-1

14667-55-1

13925-00-3

13925-00-3

13360-64-0

13360-64-0

5910-89-4

5910-89-4

4097-88-5

4097-88-5

2851-95-8

2851-95-8

1739-84-0

1739-84-0

636-41-9

636-41-9

624-78-2

624-78-2

617-92-5

617-92-5

616-47-7

616-47-7

616-43-3

616-43-3

534-26-9

534-26-9

290-37-9

290-37-9

280-57-9

280-57-9

140-31-8

140-31-8

120-85-4

120-85-4

112-57-2

112-57-2

112-24-3

112-24-3

111-40-0

111-40-0

110-85-0

110-85-0

109-97-7

109-97-7

109-08-0

109-08-0

109-06-8

109-06-8

109-01-3

109-01-3

107-15-3

107-15-3

106-58-1

106-58-1

75-50-3

75-50-3

75-04-7

75-04-7

Reaction Conditions

1.1 Catalysts: Silica Solvents: Methanol ; 500 °C

Reference

Analytical pyrolysis of polyethyleneimines

Coralli, Irene; et al, Journal of Analytical and Applied Pyrolysis, 2023, 169,

2,5-Dimethylpyrazine Preparation Products

2,5-Dimethylpyrazine Suppliers

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

(CAS:123-32-0)

Order Number:SFD1931

Stock Status:

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Wednesday, 11 December 2024 17:03

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Product official link

2,5-Dimethylpyrazine Related Literature

1. Formation of beef-like odorants from glutathione-enriched yeast extract via Maillard reaction

Ali Raza,Huanlu Song,Junaid Raza,Pei Li,Ku Li,Juan Yao Food Funct. 2020 11 8583
2. Structure, phase transition and properties of the one-dimensional antiferromagnet Cu(2,6-dimethylpyrazine)Br2

Fei Ding,Chuanlu Yang,Xiangnan Gong,Hui Zheng,Xiaoyu Zhou,Lingli Li,Lichun Zhang,Dehua Wang,Bingying Pan RSC Adv. 2021 11 22565
3. Combined in- and ex situ studies of pyrazine adsorption into the aliphatic MOF Al-CAU-13: structures, dynamics and correlations

Helge Reinsch,Jannik Benecke,Martin Etter,Niclas Heidenreich,Norbert Stock Dalton Trans. 2017 46 1397
4. 289. Pyrazine derivatives. Part X. 2 : 5-Disubstituted 3 : 6-dicyanopyrazines

Ezra Golombok,F. S. Spring J. Chem. Soc. 1949 1364
5. Co-crystallization with acetylene. Part III. Molecular complexes with aromatic azacycles

Michael T. Kirchner,Roland Boese,Annette Gehrke,Dieter Bl?ser CrystEngComm 2004 6 361
6. Single crystals that spontaneously spawn other single crystals: a ternary and a binary adduct of thiourea and 2,5-dimethylpyrazine

Christina Taouss,Cindy D?ring,Peter G. Jones,Lukas Pinkert,Mark Strey CrystEngComm 2016 18 1842
7. Lone pair?π interaction versus σ-hole appearance in metal-bonded halogens

Hamid Reza Khavasi,Narjes Rahimi CrystEngComm 2019 21 2929
8. Co-crystallization with acetylene. Part III. Molecular complexes with aromatic azacycles

Michael T. Kirchner,Roland Boese,Annette Gehrke,Dieter Bl?ser CrystEngComm 2004 6 361
9. Effect of alkyl distribution in pyrazine on pyrazine flavor release in bovine serum albumin solution

Yun-Jiao Ma,Jian-Hai Wu,Xiang Li,Xian-Bing Xu,Zhen-Yu Wang,Chao Wu,Ming Du,Liang Song RSC Adv. 2019 9 36951
10. Co-crystallization with acetylene. Part III. Molecular complexes with aromatic azacycles

Michael T. Kirchner,Roland Boese,Annette Gehrke,Dieter Bl?ser CrystEngComm 2004 6 361

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